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Compound of Interest

Compound Name: MK-3984

Cat. No.: B609090

For Researchers, Scientists, and Drug Development Professionals

Introduction

MK-3984 is a selective androgen receptor modulator (SARM) that has been investigated for its
potential to prevent and treat muscle wasting.[1] As a SARM, it is designed to selectively target
androgen receptors in tissues like muscle and bone, with the aim of eliciting anabolic effects
while minimizing the androgenic side effects associated with traditional anabolic steroids.
Preclinical studies are essential to determine the efficacy of compounds like MK-3984 in
improving muscle function. One of the most common and non-invasive methods to assess
muscle strength in rodent models is the grip strength test.[2][3][4][5][6] This document provides
a detailed protocol for measuring forelimb and combined forelimb/hindlimb grip strength in
mice, which can be applied to studies investigating the effects of MK-3984.

Data Presentation

The following table is a template illustrating how to present quantitative data from a study
evaluating the effect of MK-3984 on grip strength in mice.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b609090?utm_src=pdf-interest
https://www.benchchem.com/product/b609090?utm_src=pdf-body
https://www.medkoo.com/products/9757
https://www.benchchem.com/product/b609090?utm_src=pdf-body
https://web.mousephenotype.org/impress/ProcedureInfo?action=list&procID=360
https://phenome.jax.org/projects/JaxCC1/protocol?method=body+weight&sourceparm=jaxcc_grip
https://ja.brc.riken.jp/lab/jmc/mouse_clinic/SOPs/Classification_by_Platform/IMPC_Pipelines/IMPC_EA_GRS_002.html
https://www.mmpc.org/shared/document.aspx?id=350&docType=Protocol
https://maze.conductscience.com/grip-strength-tests-in-rodents/
https://www.benchchem.com/product/b609090?utm_src=pdf-body
https://www.benchchem.com/product/b609090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Forelimb .
. Combine
Grip .
. . d Grip
Forelimb Strength Combine
. . . Strength
Treatmen  Dose n Grip Normaliz d Grip .
. Normalize
t Group (mglkg) (animals)  Strength ed to Strength
d to Body
(grams) Body (grams) .
. Weight
Weight (@la)
g/g

(9/9)

Vehicle
0 10 1205+52 48+0.2 180.3+7.8 7.2+0.3
Control
MK-3984 1 10 1352+6.1 54+0.2 201.8+£85 8.1+0.3
MK-3984 3 10 1489+7.3 6.0+0.3 2251+92 9.0x04
240.6 =

MK-3984 10 10 160.4+80 6.4+0.3 101 9.6+04

Data are presented as mean + SEM. Statistical significance relative to vehicle control is

denoted by asterisks (p<0.05, **p<0.01, **p<0.001).

Signaling Pathway

Caption: General signaling pathway of a Selective Androgen Receptor Modulator (SARM) like

MK-3984.

Experimental Protocols
Apparatus

o Grip Strength Meter: A commercially available grip strength meter equipped with a force
gauge. The apparatus should have interchangeable grids or bars for forelimb and combined
limb measurements.

e Animal Scale: A calibrated scale for accurately measuring the body weight of each mouse.

Experimental Workflow
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Setup & Acclimation

Acclimate mice to testing room for 30 min

Y

Turn on grip strength meter and select 'peak force' mode

Y

Zero the force gauge

Forelimb I\€ 'easurement

Lower mouse towards the grid, allowing only forepaws to grip

Gently pull the mouse horizontally by the tail until grip is released

Record the peak force measurement

Repeat for a total of 3 measurements

Combined Lin*l') Measurement

Lower mouse towards the grid, allowing all four paws to grip

Gently pull the mouse horizontally by the tail until grip is released

Record the peak force measurement

Repeat for a total of 3 measurements

Measure and record the mouse's body weight

Calculate the average of the 3 peak force measurements for each test

Normalize grip strength to body weight (Force / Body Weight)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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